Cas no 69592-29-6 (Butanamide, 4-chloro-N-cyclohexyl-N-methyl-)

• Product Name: Butanamide, 4-chloro-N-cyclohexyl-N-methyl-
• CAS No: 69592-29-6
• MF: C₁₁H₂₀ClNO
• MW: 217.735602378845
• CID: 1738238
• PubChem ID: 13208297
• Update Time: 2025-04-21

Butanamide, 4-chloro-N-cyclohexyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 4-chloro-N-cyclohexyl-N-methyl-
• 4-chloro-N-cyclohexyl-N-methylbutanamide
• HQWFWBNJUPPCDU-UHFFFAOYSA-N
• SCHEMBL9368480
• 69592-29-6
• N-methyl-N(4-chlorobutyryl)cyclohexylamine
• N-methyl-N-(4-chlorobutyryl)cyclohexylamine
• N-methyl-N-(4-chlorobutyryl)-cyclohexylamine
• AKOS000150784
• N-methyl-N-cyclohexyl-4-chlorobutyramide
• DTXSID00527883

• MDL： MFCD09741375
• Inchi： 1S/C11H20ClNO/c1-13(11(14)8-5-9-12)10-6-3-2-4-7-10/h10H,2-9H2,1H3
• InChI Key： HQWFWBNJUPPCDU-UHFFFAOYSA-N
• SMILES： ClCCCC(N(C)C1CCCCC1)=O

Computed Properties

• Exact Mass: 217.1235
• Monoisotopic Mass: 217.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31